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molecular formula C8H7F2N3O2 B1393250 2-(3,3-Difluoroazetidin-1-yl)-5-nitropyridine CAS No. 939376-82-6

2-(3,3-Difluoroazetidin-1-yl)-5-nitropyridine

Cat. No. B1393250
CAS RN: 939376-82-6
M. Wt: 215.16 g/mol
InChI Key: YSTMHIXCNQODKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08716272B2

Procedure details

A suspension of 0.34 g (1.58 mmol) of 2-(3,3-difluoroazetidin-1-yl)-5-nitropyridine, prepared in the preceding stage, and 8 mg of Pd/C at 10% in 10 mL of ethanol is stirred vigorously at 20° C. under 5 atm of hydrogen for 4 hours. After this time, the mixture is filtered on a Celite pad, then concentrated at reduced pressure. The resultant product is purified by chromatography on a silica column, eluting with a mixture of dichloromethane and methanol. We thus obtain 0.188 g of the expected product in the form of a red powder, which is used as it is in the rest of the synthesis.
Name
2-(3,3-difluoroazetidin-1-yl)-5-nitropyridine
Quantity
0.34 g
Type
reactant
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
Pd/C
Quantity
8 mg
Type
catalyst
Reaction Step Three
Name
3-Amino-6-(3,3-difluoroazetidin-1-yl)pyridine

Identifiers

REACTION_CXSMILES
[F:1][C:2]1([F:15])[CH2:5][N:4]([C:6]2[CH:11]=[CH:10][C:9]([N+:12]([O-])=O)=[CH:8][N:7]=2)[CH2:3]1.[H][H]>C(O)C.[Pd]>[NH2:12][C:9]1[CH:8]=[N:7][C:6]([N:4]2[CH2:5][C:2]([F:15])([F:1])[CH2:3]2)=[CH:11][CH:10]=1

Inputs

Step One
Name
2-(3,3-difluoroazetidin-1-yl)-5-nitropyridine
Quantity
0.34 g
Type
reactant
Smiles
FC1(CN(C1)C1=NC=C(C=C1)[N+](=O)[O-])F
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
Name
ethanol
Quantity
10 mL
Type
solvent
Smiles
C(C)O
Name
Pd/C
Quantity
8 mg
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
After this time, the mixture is filtered on a Celite pad
CONCENTRATION
Type
CONCENTRATION
Details
concentrated at reduced pressure
CUSTOM
Type
CUSTOM
Details
The resultant product is purified by chromatography on a silica column
WASH
Type
WASH
Details
eluting with a mixture of dichloromethane and methanol
CUSTOM
Type
CUSTOM
Details
is in the rest of the synthesis

Outcomes

Product
Name
3-Amino-6-(3,3-difluoroazetidin-1-yl)pyridine
Type
Smiles
NC=1C=NC(=CC1)N1CC(C1)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.